Cas no 2580226-11-3 (ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate)
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27729047
- ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate
- 2580226-11-3
-
- Inchi: 1S/C11H17N3O2/c1-2-16-10(15)11(4-7-12-8-5-11)14-9-3-6-13-14/h3,6,9,12H,2,4-5,7-8H2,1H3
- InChI Key: DCJZULYIJQQDDA-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(CCNCC1)N1C=CC=N1)=O
Computed Properties
- Exact Mass: 223.132076794g/mol
- Monoisotopic Mass: 223.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 56.2Ų
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729047-0.05g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27729047-0.1g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27729047-0.25g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27729047-0.5g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27729047-1.0g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27729047-2.5g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27729047-5.0g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-27729047-10.0g |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate |
2580226-11-3 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 |
ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate
Ethyl 4-(1H-Pyrazol-1-yl)Piperidine-4-Carboxylate (CAS No. 2580226-11-3): A Versatile Building Block in Modern Organic Synthesis
The compound ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate (CAS No. 2580226-11-3) is a highly specialized intermediate in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both a piperidine core and a pyrazole moiety, makes it a valuable scaffold for designing bioactive molecules. Researchers and industries are increasingly focusing on such heterocyclic compounds due to their potential in drug discovery, particularly in targeting neurological disorders and metabolic diseases.
One of the key reasons for the growing interest in ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate is its role as a multifunctional building block. The presence of the ester group allows for further derivatization, enabling chemists to explore a wide range of analogs. This adaptability aligns with current trends in fragment-based drug design (FBDD) and combinatorial chemistry, where modular compounds are essential for rapid library generation.
In recent years, the demand for piperidine derivatives has surged, driven by their prevalence in FDA-approved drugs. For instance, piperidine-containing compounds are found in medications for pain management, antipsychotics, and antivirals. The incorporation of a pyrazole ring further enhances the compound's utility, as pyrazoles are known for their diverse pharmacological activities, including anti-inflammatory and antimicrobial effects. This dual functionality positions ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate as a hotspot for innovation.
From a synthetic chemistry perspective, the compound's stability and solubility in common organic solvents make it a practical choice for laboratory-scale and industrial applications. Its carboxylate ester group also facilitates straightforward hydrolysis or transesterification reactions, offering pathways to carboxylic acids or amides—key functional groups in prodrug development. These attributes are particularly relevant in the context of green chemistry, where efficient and sustainable synthetic routes are prioritized.
The rise of AI-driven drug discovery has further amplified the importance of compounds like ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate. Machine learning models often rely on structurally diverse datasets to predict bioactivity, and this compound's hybrid architecture provides a rich template for virtual screening. Additionally, its drug-like properties (e.g., moderate lipophilicity and molecular weight) align with Lipinski's Rule of Five, making it a promising candidate for lead optimization.
Beyond pharmaceuticals, ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate has potential applications in material science. Its heterocyclic framework could contribute to the development of organic semiconductors or ligands for catalysis, areas gaining traction due to the push for renewable energy technologies. Researchers are also exploring its use in metal-organic frameworks (MOFs), where its nitrogen-rich structure may enhance coordination properties.
In summary, ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate (CAS No. 2580226-11-3) exemplifies the intersection of versatility and innovation in modern chemistry. Its relevance spans drug discovery, materials science, and sustainable synthesis, addressing pressing challenges in health and technology. As interdisciplinary research expands, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.
2580226-11-3 (ethyl 4-(1H-pyrazol-1-yl)piperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)